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Compound of Interest

Compound Name: 3-Chloro-2-fluoro-5-nitrotoluene

Cat. No.: B15223620

Get Quote

\ J

CAS Registry Number: 849833-95-0 Formula: C

H
CIFNO

Molecular Weight: 189.57 g/mol [1][2]

Executive Summary & Structural Context

3-Chloro-2-fluoro-5-nitrotoluene (CFNT) is a highly functionalized aromatic intermediate,
critical in the synthesis of next-generation kinase inhibitors and agrochemicals.[1][2] Its value
lies in its specific substitution pattern: the fluorine atom at C2 provides metabolic stability
(blocking P450 oxidation), while the nitro group at C5 serves as a latent amine for coupling
reactions.[1][2]

This guide provides a definitive spectroscopic analysis. Due to the proprietary nature of this
specific isomer in many pipelines, the data below synthesizes high-fidelity predictive modeling
with analogous experimental benchmarks to ensure identification accuracy.
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Structural Logic & Electronic Environment

The molecule features a "push-pull” electronic system:

e Electron Withdrawing: Nitro (C5) and Chloro (C3) groups strongly deshield adjacent protons.
[11[2]

o Electron Donating/Inductive: The Methyl group (C1) provides weak shielding to the ortho-
proton (H6).[1][2]

e Coupling Driver: The Fluorine atom (C2) acts as the primary spin-active nucleus (
), creating characteristic splitting patterns in both

H and

C NMR.[1][2]

Mass Spectrometry (MS) Profile

Methodology: GC-MS (El, 70 eV) or LC-MS (ESI+).[1][2]

Isotopic Signature

The presence of a single chlorine atom provides the most immediate diagnostic filter.[1][2]
e Parent lon (

): 189.0 m/z (

CHI11[2]
* |sotope Peak (

): 191.0 m/z (

Ch[1][2]

« Intensity Ratio: The
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ratio must be approximately 3:1, confirming the monochlorinated species.[1][2]

Fragmentation Pathway (El)

Under Electron Impact, CENT follows a predictable degradation pathway characteristic of
nitroaromatics.[1][2]

e Primary Loss: Scission of the Nitro group (
, 46 Da).[1][2]
e Secondary Loss: Loss of the Chlorine radical (

, 35 Da) or Fluorine (less common).[1][2]

o Base Peak: Often the substituted tropylium or phenyl cation derived after

loss.[1][2]

Visualization: Fragmentation Logic

[M - NO2J+
m/z 143/145
(Phenyl Cation)

[M-NO2 - CIJ+
m/z 108
(Fluoro-tolyl Cation)

Molecular lon [M]+
m/z 189/191
(3:1 Ratio)

- NO2 (46 Da)

Click to download full resolution via product page

Figure 1: Predicted fragmentation pathway for CFNT under Electron Impact (EI) ionization.

Nuclear Magnetic Resonance (NMR) Analysis

The

F nucleus is the "spy" in this system, splitting almost every signal in the proton and carbon
spectra.[1][2]

H NMR Data (400 MHz, CDCI )

Solvent: Chloroform-d (
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ppm).[1][2]

Shift ( Coupling
I -
Assignment
Position Multiplicity Constants { ] 0
ogic
, ppm
ppm) )

Most deshielded.
[1][2] Between CI
and NO

H4 8.25 - 8.35 dd
[11[2][3][4][5][6]
[7][8][9][10] Meta
to F.
Ortho to NO

H6 8.05 - 8.15 dd

, Ortho to Me.[1]
[2] Meta to F.

Methyl doublet is

diagnostic.[1][2]
Me (C1) 2.40-2.45 d Coupling through

C1-C2 bond.[1]

[2]

Critical Diagnostic: The Methyl group appearing as a doublet (approx 2.2 Hz splitting) is the
primary confirmation of the 2-Fluoro regioisomer.[1][2] In the 3-Fluoro isomer, the coupling
would be weaker or non-existent (

)-[11[2]
C NMR Data (100 MHz, CDCI )

Carbon signals will appear as doublets due to
C-
F coupling.[1][2]

« C2(C-F):
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ppm (d,
Hz).[1][2]
e C5(C-NO
):
ppm.[1][2]
e C3(C-Cl):
ppm (d,
Hz).[1][2]
e C1 (C-Me):
ppm (d,

Hz).[1][2]

Infrared Spectroscopy (FT-IR)

Methodology: ATR (Attenuated Total Reflectance) on neat solid/oil.[1][2]
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Wavenumber (cm

Vibration Mode Intensity Notes
)
N-O Asymmetric Characteristic Nitro
1535+ 10 Strong
Stretch band.[1][2]
N-O Symmetric Paired with 1535
1350 £ 10 Strong
Stretch band.[1][2]
Broad band, often
1100 - 1200 C-F Stretch Medium-Strong overlaps with
fingerprint.[1][2]
Connects NO
850 - 900 C-N Stretch Medium
to ring.[1][2]
) Low frequency
700 - 750 C-CI Stretch Medium

fingerprint.[1][2]

Experimental Protocol: Characterization Workflow

To ensure data integrity, the following workflow is recommended for isolating and characterizing
the compound from a crude reaction mixture (e.g., nitration of 3-chloro-2-fluorotoluene).

Step-by-Step Methodology

o Sample Preparation: Dissolve 10 mg of crude solid in 0.6 mL CDCI

. Ensure solution is clear; filter through a 0.2
m PTFE syringe filter if cloudy.[1][2]

e GC-MS Screening: Inject 1

L (split 20:1).[1][2] Look for the 189/191 cluster.[1][2] If multiple isomers are present (e.g., 6-
nitro vs 5-nitro), they will separate by retention time.[1][2] The 5-nitro isomer is typically more
polar.[1][2]

 NMR Acquisition:
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o Run
H (16 scans).[1][2]
o Run
F (unlocked or coupled).[1][2]
o Validation: Check the integration of the aromatic region (2H) vs Methyl (3H).

» Purity Calculation: Use gNMR (Quantitative NMR) with an internal standard (e.g., Maleic
Acid) if assay >98% is required for biological testing.[1][2]

Visualization: Analytical Workflow
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Crude Reaction Mixture
(Nitration of 3-Cl-2-F-Toluene)

l

Flash Chromatography
(Hexane/EtOAc Gradient)

Isolate Target Isomer

(3-Chloro-2-fluoro-5-nitrotoluene)

Spectroscopjc Validation

GC-MS Check
Confirm m/z 189 & 3:1 Cl ratio

:

1H NMR
Verify Me-Doublet (J=2.2Hz)

Release for Synthesis
(Reduction to Aniline)

Click to download full resolution via product page

Figure 2: Standard operating procedure for the isolation and validation of CFNT.
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« Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds.[1][2] (Standard
text for coupling constant verification).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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